Cas no 866137-56-6 (2H-1-Benzopyran-2-one, 7-ethyl-4-(trifluoromethyl)-)

• Product Name: 2H-1-Benzopyran-2-one, 7-ethyl-4-(trifluoromethyl)-
• CAS No: 866137-56-6
• MF: C₁₂H₉F₃O₂
• MW: 242.193874120712
• MDL: MFCD03305870
• CID: 5227821
• Update Time: 2025-07-16

2H-1-Benzopyran-2-one, 7-ethyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-ethyl-4-(trifluoromethyl)-

• MDL： MFCD03305870
• Inchi： 1S/C12H9F3O2/c1-2-7-3-4-8-9(12(13,14)15)6-11(16)17-10(8)5-7/h3-6H,2H2,1H3
• InChI Key： GPPCDJKKFOHHJI-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(CC)=CC=C2C(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2H-1-Benzopyran-2-one, 7-ethyl-4-(trifluoromethyl)-

Comprehensive Analysis of 2H-1-Benzopyran-2-one, 7-ethyl-4-(trifluoromethyl)- (CAS No. 866137-56-6)

The compound 2H-1-Benzopyran-2-one, 7-ethyl-4-(trifluoromethyl)- (CAS No. 866137-56-6) is a fluorinated coumarin derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a trifluoromethyl group and an ethyl substituent, contributes to its enhanced stability and bioactivity. Researchers are increasingly focusing on this compound due to its promising role in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for fluorinated organic compounds has surged, driven by their superior pharmacokinetic properties. The 7-ethyl-4-(trifluoromethyl)coumarin scaffold is particularly noteworthy for its ability to improve drug bioavailability and metabolic resistance. This aligns with current trends in precision medicine and small-molecule therapeutics, where optimizing chemical stability and target specificity is paramount. Users searching for "fluorinated coumarin applications" or "CAS 866137-56-6 uses" will find this compound highly relevant to cutting-edge research.

From a synthetic chemistry perspective, 2H-1-Benzopyran-2-one derivatives are valued for their versatility. The introduction of a trifluoromethyl group at the 4-position enhances electrophilicity, making it a key intermediate for cross-coupling reactions. This property is critical for developing high-performance OLED materials and fluorescent probes, addressing growing interest in organic electronics and bioimaging technologies. Queries like "synthesis of trifluoromethyl coumarins" or "coumarin-based fluorophores" often highlight this compound's utility.

Environmental and regulatory considerations also play a role in its adoption. Unlike traditional halogenated compounds, 7-ethyl-4-(trifluoromethyl)coumarin exhibits lower ecological persistence while maintaining efficacy. This positions it favorably in green chemistry initiatives, resonating with searches for "sustainable fluorochemicals" or "eco-friendly pharmaceutical intermediates". Its compatibility with microwave-assisted synthesis further reduces energy consumption, aligning with industrial decarbonization goals.

Ongoing studies explore its structure-activity relationships (SAR) in modulating protein-protein interactions. The ethyl group at the 7-position fine-tunes lipophilicity, a hot topic in drug delivery optimization forums. Patent analyses reveal increasing filings for analogous structures, particularly in kinase inhibitor and GPCR modulator applications, answering frequent queries about "next-generation coumarin drugs".

Analytical characterization of CAS 866137-56-6 employs advanced techniques like LC-MS/MS and X-ray crystallography, reflecting industry standards for high-purity intermediates. This rigor supports its inclusion in FDA-approved drug pipelines, addressing quality concerns from researchers investigating "pharmaceutical-grade coumarin suppliers". Thermal stability studies (DSC/TGA) confirm its suitability for hot-melt extrusion processes, a trending formulation method.

In material science, its photophysical properties (quantum yield >0.8) make it ideal for solar concentrators and laser dyes. The compound's Stokes shift (>100nm) outperforms many commercial fluorophores, explaining rising searches for "high-efficiency luminescent compounds". Recent publications demonstrate its utility in metal-ion sensors, particularly for Al³⁺ detection in environmental monitoring.

Supply chain dynamics show increasing cGMP manufacturing of this compound, with purity specifications exceeding 99.5%. This meets stringent requirements for preclinical studies, a key concern for researchers querying "reliable CAS 866137-56-6 suppliers". Regional production hubs in Asia and Europe now offer kilogram-scale quantities, reflecting its transition from experimental to commercial viability.